Cas no 327-97-9 (Chlorogenic acid)

chlorogenic acid(Chlorogenic acid),alsoFamous coffee tannin,Is caused bycaffeic acid(Caffeic acid)WithQuinic acid(Quinic acid)Phenolic acids of composition,Chemical name3-O-Caffeoyl quinic acid(3-O-caffeoylquinic acid)It is a benzene compound produced by the shikimic acid pathway during aerobic respiration of plants.Chlorogenic acid is widely found in higher dicotyledons and ferns,The main abundance lies in the genus Lonicera of Caprifoliaceae(Lonicera)\Artemisia of Compositae(Artemisia)In plants,Eucommia ulmoides is the main plant with high content\honeysuckle\sunflower\Stepwood\coffee\Cacao tree et al.in addition\fruit(Like apple\pear)vegetables(Like potatoes\potato)\soybean\wheat\Green tea and other daily edible products contain chlorogenic acids.

Chlorogenic acid structure

Product Name:Chlorogenic acid

CAS No:327-97-9

Molecular Formula:C₁₆H₁₈O₉

Molecular Weight:354.309

MDL:MFCD00003862

CID:36867

PubChem ID:24892649

Chlorogenic acid Properties

Names and Identifiers

- Chlorogenic acid
- 1,3,4,5-TETRAHYDROXY-CYCLOHEXANECARBOXYLIC ACID 3-[3,4-DIHYDROXYCINNAMATE]
- 1s,3r,4r,5r)-3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-
- trihydroxycyclohexanecarboxylic acid
- 3-[[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL]OXY] 1,4,5-
- 3-(3,4-DIHYDROXYCINNAMOYL)-D(-)-QUINIC ACID
- 3-(3,4-DIHYDROXYCINNAMOYL)QUINIC ACID
- 3-CAFFEOYLQUINIC ACID
- 3-O-(3,4-DIHYDROXYCINNAMOYL)-D-QUINIC ACID
- 3-O-CAFFEOYLQUINIC ACID
- 3R-[[3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL]OXYL]-1S,4R,5R-TRIHYROXY-
- CYCLOHEXANECARBOXYLIC ACID
- 5-(3,4-DIHYDROXYCINNAMOYL)-D-(-)-QUINIC ACID
- 5-O-(3,4-Dihydroxycinnamoyl)-L-quinic acid
- CAFFEOLYQUINIC ACID
- CAFFEOYLQUINIC ACID
- CAFFETANNIC ACID
- CAFFEYLQUINIC ACID
- CHLOROGENIC ACID, TRANS
- HELIANTHIC ACID
- ISOCHLOROGENIC ACID
- NSC 407296
- CHLOROGENIC ACID-ZEDOARY OIL
- Chlorogenic Acid Hydrate
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- CHLOROGENIC ACID(P)
- CHLOROGENIC ACID(P) PrintBack
- CHLOROGENIC ACID(RG)
- Eucommia Leaves P.E
- 3-(3,4-Dihydroxycinnamoyl)quinic Acid Hydrate
- 3-Caffeoylquinate
- 3-mono-O-caffeoylquinic acid
- 5-caffeoylquinic acid
- Chlorogenate
- Chlorogenic acid,predominantly trans,from coffee seeds
- Heriguar
- Heriguard
- Hlorogenic acid
- NSC-407296
- CGA
- (1S,3R,4R,5R)-3-[[3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- WAKO039-20331
- Cortex Extract.
- Eucommia Ulmoides P.E.
- Green Coffee Bean Extract
- Green Coffee Bean Extract Powder
- Decaffeinated Green Coffee Bean Extract Powder
- water-soluble Green Coffee Bean Extract Powder
- Chlorogenic acid,98%
- Chlorogenic Acid1510
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylicacid
- SR-01000841185-4
- Chlorogenic acid, European Pharmacopoeia (EP) Reference Standard
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-DIHYDROXY-PHENYL)-ACRYLOYLOXY]-1,4,5-TRIHYDROXY-CYCLOHEXANECARBOXYLIC ACID
- NCGC00168941-01
- Q421964
- CHLOROGENIC ACID (USP-RS)
- 1,3,4,5-tetrahydroxycyclohexanecarboxylic acid 3-(3,4-dihydroxycinnamate)
- CS-3766
- CCRIS 1400
- Chlorogenic acid hemihydrate
- ACon1_000581
- trans-5-O-Caffeoylquinic acid
- NCGC00168941-02
- 1ST40089
- BSPBio_000414
- HMS3649E06
- BDBM513080
- DTXCID604786
- 3-[(E)-3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- cyclohexanecarboxylic acid, 3-(3',4'-dihydroxycinnamoyl)oxy-1,4,5-trihydroxy-
- 5-caffeoyl quinic acid
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- HMS1923C11
- Spectrum5_000733
- 327-97-9
- HMS1569E16
- SR-01000841185
- bmse000387
- BRD-K47114202-001-14-6
- Chlorogenic acid, United States Pharmacopeia (USP) Reference Standard
- Caffeoyl quinic acid
- NCGC00260044-01
- 3 Caffeoylquinic Acid
- SR-01000946600-1
- BDBM50327036
- NCGC00168941-03
- (1S,3R,4R,5R)-3-(((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylicacid
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1S-(1-alpha,3-beta,4-alpha,5-alpha))-
- Tox21_202495
- CHLOROGENIC ACID [USP-RS]
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- Chlorogenic acid (constituent of st. john's wort) [DSC]
- Chlorogenic acid (8CI)
- trans-Chlorogenic acid
- C00852
- Chlorogenic acid [MI]
- GTPL12477
- (1S,3R,4R,5R,E)-3-(3-(3,4-dihydroxyphenyl)acryloyloxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- F16266
- NSC70861
- CAS-327-97-9
- 1,3,4,5-Tetrahydroxycyclohexanecarboxylic acid 3-(3,4-dihydroxycinnamate
- DTXSID101318952
- (1S-(1alpha,3beta,4alpha,5alpha))3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- Cyclohexanecarboxylic acid, 3-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- Chlorogenicacid
- NSC 70861
- SMR000857273
- 5-O-Caffeoylquinic acid
- SR-01000946600
- (1S,3R,4R,5R)-3-((E)-3-(3,4-dihydroxyphenyl)acryloyloxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- Acid, 3-Caffeoylquinic
- SPECTRUM210800
- AS-12284
- AC-6032
- CYCLOHEXANECARBOXYLIC ACID, 3-((3-(3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPENYL)OXY)-1,4,5-TRIHYDROXY-, (1S-(1-.ALPHA.,3-.BETA.,4-.ALPHA.,5-.ALPHA.))-
- Hlorogenate
- (1S,3R,4R,5R)-3-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- Chlorogenic acid (constituent of st. john's wort)
- UNII-318ADP12RI
- (1S,3R,4R,5R)-3-(((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylic acid
- Chlorogenic acid 10 microg/mL in Acetonitrile
- Quinic acid, 5-caffeoyl-
- CHEBI:95271
- SCHEMBL19466
- Quinic acid, 3-caffeoyl-, E-
- Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-
- Chlorogenic-acid
- CHEMBL284616
- Chlorogenic acid (constituent of echinacea angustifolia root, echinacea pallida root, echinacea purpurea root and echinacea purpurea aerial parts)
- MLS002153805
- (+)-Chlorogenic acid
- Chlorogenic acid [WHO-DD]
- 3-O-caffeoyl-D-quinic acid
- Cyclohexanecarboxylic acid, 3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- HMS2235F03
- CCG-38471
- (1S,3R,4R,5R)-3-(((E)-3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- edit(1S,3R,4R,5R)-3-{[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy}-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- 3-(3,4-Dihydroxycinnamoyl)quinate
- SDCCGMLS-0066467.P001
- Prestwick2_000427
- (E)-chlorogenic acid
- Cyclohexanecarboxylic acid, 3-((3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-1,4,5-trihydroxy-, (1S-(1alpha,3beta,4alpha,5alpha))-
- edit(1S,3R,4R,5R)-3-(((2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy)-1,4,5-trihydroxycyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, [1S-(1alpha,3beta,4alpha,5alpha)]-
- BIDD:ER0453
- AKOS015955866
- 318ADP12RI
- HMS2096E16
- Chlorogenic acid, primary pharmaceutical reference standard
- (1R,3S,4S,5S)-3-[(E)-3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- 202650-88-2
- trans-Caffeic acid 5-o-D-quinate
- Prestwick3_000427
- 3-[[3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]oxy] 1,4,5-trihydroxycyclohexanecarboxylic acid
- Chlorogenic acid, Chiral
- (1S,3R,4R,5R)-3-[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- Acid, Chlorogenic
- Chlorogenic acid,
- 5-CQA
- D54CAE3D-CDDA-455D-A28E-77FC9EFE4A43
- DB12029
- Chlorogenic acid 1000 microg/mL in Acetone
- s2280
- EINECS 206-325-6
- BSPBio_003353
- 3-[3-(3,4-Dihydroxy-phenyl)-acryloyloxy]-1,4,5-trihydroxy-cyclohexanecarboxylic acid
- NSC-70861
- NCGC00168941-05
- 32CF6D13-8F08-485F-B79E-F8A6AC318E07
- MFCD00003862
- BPBio1_000456
- CHEBI:16112
- [1S-(1alpha,3beta,4alpha,5alpha)]-3-[[3-(3,4-Dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- NSC407296
- 3-trans-Caffeoylquinic acid
- BRD-K47114202-001-06-2
- HY-N0055
- Prestwick_112
- DTXSID3024786
- ALBB-030169
- NS00015066
- [1S-(1alpha,3beta,4alpha,5alpha)]3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxycyclohexanecarboxylic acid
- cyclohexanecarboxylic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-, (1S,3R,4R,5R)-
- Chlorogenic acid, >=95% (titration)
- CP chlorogenic acid
- MDL： MFCD00003862
- InChIKey： CWVRJTMFETXNAD-JUHZACGLSA-N
- Inchi： 1S/C16H18O9/c17-9-3-1-8(5-10(9)18)2-4-13(20)25-12-7-16(24,15(22)23)6-11(19)14(12)21/h1-5,11-12,14,17-19,21,24H,6-7H2,(H,22,23)/t11-,12-,14-,16+/m1/s1
- SMILES： O=C([C@@]1(O)C[C@@H](OC(/C=C/C2=CC=C(O)C(O)=C2)=O)[C@H](O)[C@H](O)C1)O

Computed Properties

Exact Mass: 354.095082g/mol
Surface Charge: 0
XLogP3: -0.4
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 354.095082g/mol
Monoisotopic Mass: 354.095082g/mol
Topological Polar Surface Area: 165Å²
Heavy Atom Count: 25
Complexity: 534
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Hydrogen Bond Acceptor Count: 9
Topological Polar Surface Area: 165
Isotope Atom Count: 0
Molecular Weight: 354.31

Experimental Properties

LogP: -0.64590
PSA: 164.75000
Merck: 2142
Refractive Index: -37 ° (C=1, H2O)
Water Partition Coefficient: Soluble in hot water
Boiling Point: 665°C at 760 mmHg
Melting Point: 210 °C (dec.) (lit.)
Flash Point: 245.5°C
Solubility: Soluble in ethanol and acetone.
Color/Form: White to slightly yellowish or beige powder
Solubility: The solubility in water at 25 ℃ is about 4%, and the solubility in hot water is greater. Soluble in ethanol and acetone. Very slightly soluble in ethyl acetate.
Specific Rotation: -36 º (c=1, H2O)
Density: 1.3594 (rough estimate)

Chlorogenic acid Security Information

RTECS：GU8480000
WGK Germany：3
Safety Instruction： S24/25
Risk Phrases：R68
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R68: risk of irreversible effects
Signal Word：Warning

Chlorogenic acid Customs Data

HS CODE：customs code:29182900

Chlorogenic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I6OP-1g	Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-	327-97-9	98%	1g	$28.00	2025-02-28
Aaron	AR00I6X1-250mg	Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,(1S,3R,4R,5R)-	327-97-9	98%	250mg	$4.00	2025-02-28
Ambeed	A163338-50mg	(1S,3R,4R,5R)-3-(((3-(3,4-dihydroxyphenyl)acryloyl)oxy)-1,4,5-trihydroxycyclohexanecarboxylic acid	327-97-9	98%	50mg	$5.0	2025-03-01
AstaTech	F16266-5g	CHLOROGENIC ACID	327-97-9	95%	5g	$54	2024-09-26
ChemShuttle	151614-100g	Chlorogenic Acid	327-97-9	95%	100g	$400.00	2024-09-26
Chengdu Biopurify Phytochemicals Ltd	BP0345-1000mg	Chlorogenic acid	327-97-9	98%	1000mg	$60	2024-09-26
Cooke Chemical	A2332812-20MG	Chlorogenic acid , Analysis of standard products	327-97-9	≥98%	20mg	RMB 104.00	2025-02-20
Crysdot LLC	CD32001646-100g	Chlorogenic acid	327-97-9	98+%	100g	$290	2024-09-26
Key Organics Ltd	AS-12284-1MG	Chlorogenic acid	327-97-9	>98%	1mg	£36.00	2025-02-09
Manchester Organics	F49778-5g	(1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxy-cyclohexanecarboxylic acid	327-97-9	98%	5g	£50.00	2024-09-26